Cas no 1806044-98-3 (2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid
• CAS No: 1806044-98-3
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4807696
• Update Time: 2025-06-30

2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-5-3(7(13)14)4(12(15)16)2(1-11-5)6(9)10/h1,6H,(H,13,14)
• InChI Key： DVKNPVSELHQCEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid

2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid (CAS No. 1806044-98-3): An Overview

2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid (CAS No. 1806044-98-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical reactivity. The unique combination of functional groups, including the chloro, difluoromethyl, nitro, and carboxylic acid moieties, imparts distinct properties that make it an interesting candidate for further research and development.

The structure of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 5-position, a nitro group at the 4-position, and a carboxylic acid group at the 3-position. This arrangement of functional groups provides a balance of electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid in various fields. For instance, its use as an intermediate in the synthesis of pharmaceuticals has been explored due to its ability to undergo selective transformations. The presence of the carboxylic acid group allows for easy functionalization through esterification or amide formation, making it a valuable building block in organic synthesis.

In the context of medicinal chemistry, 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid has shown promise as a lead compound for the development of new drugs. The difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, while the nitro group can serve as a bioisostere for other functional groups, potentially modulating biological activity. These features make it an attractive candidate for drug discovery programs targeting various therapeutic areas.

The chemical reactivity of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid has also been investigated in detail. Its ability to undergo nucleophilic substitution reactions at the chlorine atom and electrophilic aromatic substitution reactions at the pyridine ring provides multiple pathways for synthetic manipulation. Additionally, the carboxylic acid group can be activated for coupling reactions with amines or alcohols, further expanding its synthetic utility.

In terms of safety and handling, 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid should be managed with care due to its reactivity and potential health hazards associated with exposure to its functional groups. Proper personal protective equipment (PPE) and adherence to laboratory safety protocols are essential when working with this compound.

The environmental impact of 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid is another important consideration. Studies on its biodegradability and ecotoxicity are ongoing to ensure that its use in industrial processes does not pose significant environmental risks. Sustainable synthesis methods are being developed to minimize waste generation and reduce the ecological footprint associated with its production.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid (CAS No. 1806044-98-3) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for innovative drug development and advanced materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a valuable asset in modern chemistry.